Cas no 188016-53-7 (N-Butyloxycarbonyl-DAP-OH)

N-Butyloxycarbonyl-DAP-OH (Boc-DAP-OH) is a protected derivative of 2,3-diaminopropionic acid (DAP), featuring a tert-butyloxycarbonyl (Boc) group safeguarding the amino functionality. This compound is widely utilized in peptide synthesis and medicinal chemistry due to its stability under basic conditions and selective deprotection under acidic conditions. The Boc group enhances solubility in organic solvents, facilitating efficient coupling reactions. Its orthogonal protection strategy allows for sequential deprotection, enabling precise control in multi-step syntheses. Boc-DAP-OH is particularly valuable in constructing complex peptides and peptidomimetics, offering compatibility with standard solid-phase and solution-phase methodologies. The product’s reliability and versatility make it a preferred choice for researchers in pharmaceutical and biochemical applications.
N-Butyloxycarbonyl-DAP-OH structure
N-Butyloxycarbonyl-DAP-OH structure
Product Name:N-Butyloxycarbonyl-DAP-OH
CAS No:188016-53-7
MF:C8H16N2O4
MW:204.223642349243
MDL:MFCD00236895
CID:115180
PubChem ID:7408391
Update Time:2025-05-19

N-Butyloxycarbonyl-DAP-OH Chemical and Physical Properties

Names and Identifiers

    • L-Alanine,3-amino-N-(butoxycarbonyl)-
    • NA-BUTYLOXYCARBONYL-L-DIAMINOPROPIONIC ACID
    • N-BUTYLOXYCARBONYL-DAP-OH
    • Nα-Butyloxycarbonyl-L-diaminopropionic acid
    • N2-n-butoxycarbonyl-L-2,3-diaminopropionic acid
    • N-BUTYLOXYCARBONYL-L-DIAMINOPROPIONIC ACID
    • N-Butyloxycarbonyl-L-Dap-OH
    • N-3-(tert-Butoxycarbonylamino)-L-alanine
    • Nalpha-Butyloxycarbonyl-L-diaminopropionic acid
    • N-BUTYLOXYCARBONYL-ALPHA,BETA-DIAMINOPROPIONIC ACID
    • Nα-Butyloxycarbonyl-L-diaminopropionic acid99%
    • n-butyloxycarbonyl-dap-oh, AldrichCPR
    • (2S)-3-amino-2-(butoxycarbonylamino)propanoic Acid
    • AKOS015909036
    • (S)-3-Amino-2-((butoxycarbonyl)amino)propanoicacid
    • (2S)-3-AMINO-2-[(BUTOXYCARBONYL)AMINO]PROPANOIC ACID
    • (2S)-3-azaniumyl-2-(butoxycarbonylamino)propanoate
    • (S)-3-Amino-2-((butoxycarbonyl)amino)propanoic acid
    • 188016-53-7
    • MFCD00236895
    • G84397
    • N-Butyloxycarbonyl-DAP-OH
    • MDL: MFCD00236895
    • Inchi: 1S/C8H16N2O4/c1-2-3-4-14-8(13)10-6(5-9)7(11)12/h6H,2-5,9H2,1H3,(H,10,13)(H,11,12)/t6-/m0/s1
    • InChI Key: ZRTGKNHMZMLLEV-LURJTMIESA-N
    • SMILES: O(C(N[C@H](C(=O)O)CN)=O)CCCC

Computed Properties

  • Exact Mass: 204.11100
  • Monoisotopic Mass: 204.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 216-220 °C(lit.)
  • PSA: 101.65000
  • LogP: 1.01580
  • Solubility: Not determined

N-Butyloxycarbonyl-DAP-OH Security Information

  • Hazard Category Code: 37/38-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi

N-Butyloxycarbonyl-DAP-OH Pricemore >>

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N-Butyloxycarbonyl-DAP-OH Production Method

N-Butyloxycarbonyl-DAP-OH Related Literature

Additional information on N-Butyloxycarbonyl-DAP-OH

Professional Introduction to Compound with CAS No. 188016-53-7 and Product Name: N-Butyloxycarbonyl-DAP-OH

The compound with the CAS number 188016-53-7 and the product name N-Butyloxycarbonyl-DAP-OH represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and synthetic biology. The N-Butyloxycarbonyl-DAP-OH moiety, specifically, is a critical component that enhances the reactivity and stability of various biochemical intermediates, making it an invaluable tool in the synthesis of complex molecules.

In the realm of modern pharmaceutical research, the demand for efficient and selective synthetic methodologies has never been greater. The N-Butyloxycarbonyl-DAP-OH compound addresses this need by serving as a versatile protecting group for amino acids, particularly aspartic acid derivatives. This functionality is particularly useful in multi-step synthetic pathways where orthogonal protection-deprotection strategies are required to achieve high yields and purity. The butyloxycarbonyl (Boc) group, a well-established protecting agent in organic synthesis, provides stability under a range of reaction conditions while maintaining compatibility with various catalytic systems.

Recent studies have highlighted the importance of N-Butyloxycarbonyl-DAP-OH in the development of peptide-based therapeutics. Peptides have emerged as a promising class of drugs due to their specificity and biocompatibility. However, the synthesis of peptides often involves numerous steps, each requiring careful optimization to prevent side reactions and ensure functional group compatibility. The use of N-Butyloxycarbonyl-DAP-OH has been shown to streamline these processes by providing a robust protecting group that can withstand harsh conditions without affecting other sensitive parts of the molecule. This has led to more efficient synthetic routes and improved overall yields.

The compound's utility extends beyond peptide synthesis into the broader field of drug discovery. Researchers have leveraged its properties to develop novel intermediates for small molecule drugs. For instance, the N-Butyloxycarbonyl-DAP-OH group has been incorporated into libraries of heterocyclic compounds, which are known for their diverse biological activities. By integrating this moiety into synthetic frameworks, scientists can explore new chemical space with enhanced predictability and control over reaction outcomes. This approach has been instrumental in identifying lead compounds for various therapeutic targets.

Advances in computational chemistry have further amplified the significance of N-Butyloxycarbonyl-DAP-OH. Molecular modeling studies have demonstrated its compatibility with a wide range of transition metals, making it an attractive candidate for catalytic applications. These studies predict that the compound can facilitate cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Such insights have guided experimental efforts, leading to optimized protocols that harness its catalytic potential without compromising selectivity or efficiency.

The integration of N-Butyloxycarbonyl-DAP-OH into automated synthesis platforms has also been a focus of recent innovation. High-throughput screening techniques combined with flow chemistry have enabled rapid exploration of its reactivity under different conditions. This has not only accelerated the discovery process but also provided valuable data on its behavior in diverse environments. Such empirical evidence is crucial for refining synthetic strategies and expanding its applications in industrial settings.

In conclusion, the compound with CAS No. 188016-53-7 and the product name N-Butyloxycarbonyl-DAP-OH represents a cornerstone in modern chemical synthesis. Its unique properties make it an indispensable tool for researchers working on peptide-based therapeutics, small molecule drug discovery, and catalytic systems. As our understanding of its reactivity continues to grow, so too will its applications across multiple disciplines within pharmaceutical chemistry and biotechnology.

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